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Compound of Interest

Compound Name:
5-Nitro-1,2,3-benzenetricarboxylic

acid

Cat. No.: B1316948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid. Due to the limited availability of

public research data, this document summarizes the existing knowledge, primarily focusing on

its chemical characteristics and its role as a building block in coordination chemistry.

Core Chemical Data
5-Nitro-1,2,3-benzenetricarboxylic acid, also known as 5-nitrohemimellitic acid, is a nitrated

aromatic carboxylic acid. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 3807-81-6 [1]

Molecular Formula C₉H₅NO₈ [1]

Molecular Weight 255.14 g/mol [1]

Canonical SMILES

C1=C(C(=C(C=C1--INVALID-

LINK--

[O-])C(=O)O)C(=O)O)C(=O)O

N/A

InChI Key Not available N/A

Appearance
White to off-white crystalline

powder (predicted)
N/A

Synthesis
The primary route for the synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid is through the

nitration of its parent compound, 1,2,3-benzenetricarboxylic acid (hemimellitic acid).

Experimental Protocol: Nitration of 1,2,3-
Benzenetricarboxylic Acid
While a detailed, peer-reviewed experimental protocol for the synthesis of 5-Nitro-1,2,3-
benzenetricarboxylic acid is not readily available in the public domain, the general procedure

involves the electrophilic aromatic substitution (nitration) of 1,2,3-benzenetricarboxylic acid.

The following is a putative protocol based on standard nitration procedures for aromatic

carboxylic acids.

Materials:

1,2,3-Benzenetricarboxylic acid

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)
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Ice

Distilled water

Filtration apparatus

Recrystallization solvent (e.g., water or ethanol/water mixture)

Procedure:

In a flask equipped with a magnetic stirrer and placed in an ice bath, slowly add a measured

amount of 1,2,3-benzenetricarboxylic acid to concentrated sulfuric acid. Stir until complete

dissolution.

Cool the mixture to 0-5 °C.

Slowly add a nitrating mixture (a pre-mixed and cooled solution of concentrated nitric acid

and concentrated sulfuric acid) dropwise to the solution of the starting material, ensuring the

temperature does not exceed 10-15 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified period to ensure complete nitration. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture slowly over crushed ice with constant stirring to

precipitate the crude product.

Collect the solid precipitate by vacuum filtration and wash thoroughly with cold distilled water

to remove residual acids.

Purify the crude 5-Nitro-1,2,3-benzenetricarboxylic acid by recrystallization from an

appropriate solvent system.

Dry the purified crystals under vacuum to obtain the final product.
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Synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid

Start
Dissolve 1,2,3-Benzenetricarboxylic Acid

in Concentrated H₂SO₄

Cool Mixture
to 0-5 °C

Add Nitrating Mixture
(HNO₃ + H₂SO₄) Stir at Room Temperature Pour onto Ice Filter and Wash with Water Recrystallize End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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